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Compound of Interest

Compound Name: 4"-methyloxy-Daidzin

Cat. No.: B2884814

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of
stock solutions of 4"-methyloxy-Daidzin, an isoflavone methyl-glycoside with potential
immunomodulating and antiallergic activities. Adherence to these protocols is crucial for
ensuring the compound's stability and the reproducibility of experimental results. This guide
includes detailed protocols, quantitative data for solubility and storage, and a visualization of a
relevant biological pathway.

Introduction

4"-methyloxy-Daidzin is an isoflavone methyl-glycoside isolated from Cordyceps militaris
grown on germinated soybeans. Like other isoflavones, it is being investigated for its potential
therapeutic properties, including its role in modulating immune and allergic responses.
Accurate and consistent preparation of stock solutions is the foundational step for any in vitro
or in vivo studies. This document outlines the best practices for preparing stable and reliable
stock solutions of 4"-methyloxy-Daidzin.

Physicochemical Properties

A clear understanding of the physicochemical properties of 4"-methyloxy-Daidzin is essential
for its proper handling and use in experimental settings.
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Property Value Reference
Molecular Weight 430.4 g/mol [1]

CAS Number 1195968-02-5 [1]
Appearance Powder [2]
Solubility Soluble in DMSO [11[3114]

Stock Solution Preparation Protocol

This protocol details the steps for preparing a 10 mM stock solution of 4"-methyloxy-Daidzin
in Dimethyl Sulfoxide (DMSO).

Materials:

4"-methyloxy-Daidzin powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

» Pre-weighing Preparations: Before handling the compound, ensure a clean and dry
workspace. Allow the 4"-methyloxy-Daidzin powder to equilibrate to room temperature
before opening the vial to prevent condensation.

» Weighing the Compound: Accurately weigh the desired amount of 4"-methyloxy-Daidzin
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.304 mg of the compound.
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 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed powder. For the example above, add 1 mL of DMSO.

» Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. To enhance solubility, the tube can be gently warmed to 37°C and sonicated in an
ultrasonic bath for a short period.[1][5] Visually inspect the solution to ensure there are no
visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][6]

Stock Solution Dilution Calculator:

The following table provides the required volume of DMSO to prepare common stock solution
concentrations from a given mass of 4"-methyloxy-Daidzin.[1]

Mass of 4"-

L 1mM 5mM 10 mM
methyloxy-Daidzin
1mg 2.323 mL 464.7 UL 232.3 L
5 mg 11.617 mL 2.323 mL 1.162 mL
10 mg 23.234 mL 4.647 mL 2.323 mL

Storage and Stability

Proper storage is critical to maintain the integrity of the 4"-methyloxy-Daidzin stock solution.

Storage Condition Duration Recommendations
-20°C Up to 1 month For short-term use.[1][6]
-80°C Up to 6 months For long-term storage.[1][6]
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Key Stability Considerations:

o Freeze-Thaw Cycles: Repeated freezing and thawing of the stock solution should be avoided
as it can lead to degradation of the compound.[1] Aliquoting into single-use volumes is highly
recommended.

 Light Sensitivity: As a precautionary measure for flavonoids, protect the stock solution from
light by using amber vials or wrapping clear vials in aluminum foil.

o Water Absorption: DMSO is hygroscopic and can absorb water from the atmosphere, which
may affect the stability of the dissolved compound. Use anhydrous DMSO and keep vials
tightly sealed.

Application in Research: Antiallergic Activity
Signaling Pathway

4"-methyloxy-Daidzin and related isoflavone methyl-glycosides have been shown to possess
antiallergic activities by inhibiting degranulation in mast cells. The proposed mechanism
involves the inhibition of key signaling molecules. A related compound, CGNMII, was found to
reduce the activation of Lyn, Syk, PLCy1, LAT, AKT, and ERK1/2 proteins in antigen-stimulated
mast cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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